Two-dimensional porous nickel oxalate thin sheets constructed by ultrathin nanosheets as electrode materials for high-performance aqueous supercapacitors
CrystEngComm Pub Date: 2020-03-30 DOI: 10.1039/D0CE00268B
Abstract
Two-dimensional (2D) materials have attracted extensive interest due to their unique structure-induced properties and potential applications in energy conversion and storage. In this work, large-scale 2D porous nickel oxalate (CQU-Chen-Ni-OA-1) thin sheets constructed by ultrathin nanosheets were first synthesized via a simple hydrothermal method using nickel nitrate (Ni(NO3)2·6H2O) and oxalic acid (OA) as raw materials. The as-synthesized Ni-OA porous thin sheets feature high specific surface areas of up to 136.52, 73.65 and 54.37 m2 g−1 and abundant hierarchical short pores, which provide a large number of active sites for ion adsorption, supply plentiful channels for fast ion transport and boost electrical conductivity. As electrodes for supercapacitors, the Ni-OA thin sheets manifest high specific capacity values of up to 1134.024 C g−1 (specific capacitance of 2835.06 F g−1) at 1.0 A g−1, and even 134.48 C g−1 (336.20 F g−1) at 10 A g−1, and excellent cycle stability, with 94.3% of the initial capacitance retained after 5000 cycles in 6 mol L−1 KOH aqueous electrolyte. To further investigate the practical applications of the as-synthesized Ni-OA thin sheets, an aqueous asymmetric supercapacitor (Ni-OA thin sheets (+)//active carbon (AC) (−)) was assembled that can gain a high energy density of 35.7 W h kg−1 at a power density of 900 W kg−1 and was able to maintain 92.5% of its initial specific capacitance after 10 000 cycles. The excellent electrochemical performance of the Ni-OA thin sheets could be ascribed to their unique 2D/3D structure composed of interconnected ultrathin nanosheets, which facilitated electron transportation and ion penetration. The present synthetic route provides a facile method for large-scale production of Ni-OA thin sheets for use in high-performance energy storage devices.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 10277-44-8
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CAS no.: 131896-42-9
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CAS no.: 131525-50-3
